4-bromo-5-(ethoxymethyl)-1-isopropyl-1H-pyrazole

• IUPAC Name: 4-bromo-5-(ethoxymethyl)-1-propan-2-ylpyrazole
• InChI: InChI=1S/C9H15BrN2O/c1-4-13-6-9-8(10)5-11-12(9)7(2)3/h5,7H,4,6H2,1-3H3
• InChI Key: IJCHKLSGXISVOV-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=C(C=NN1C(C)C)Br
• Molecular Formula: C9H15BrN2O
• Molecular Weight: 247.13 g/mol

Description

4-bromo-5-(ethoxymethyl)-1-isopropyl-1H-pyrazole is a chemical compound that belongs to the class of pyrazoles. It is used in scientific research for its unique properties, which make it useful in various fields such as medicinal chemistry, drug discovery, and neuroscience.

Mechanism of Action

The mechanism of action of 4-bromo-5-(ethoxymethyl)-1-isopropyl-1H-pyrazole is not fully understood. However, it is known to act as a positive allosteric modulator of certain receptors in the brain, such as the GABA-A receptor. This results in an increase in the activity of these receptors, leading to various physiological and biochemical effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-bromo-5-(ethoxymethyl)-1-isopropyl-1H-pyrazole are diverse and depend on the specific receptor it modulates. For example, when it acts as a positive allosteric modulator of the GABA-A receptor, it enhances the inhibitory effects of GABA, leading to decreased neuronal activity and sedation. It has also been shown to have anxiolytic and anticonvulsant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-bromo-5-(ethoxymethyl)-1-isopropyl-1H-pyrazole is its high potency and selectivity for certain receptors. This makes it a useful tool for studying the role of these receptors in various physiological and pathological processes. Additionally, its synthetic accessibility and low cost make it an attractive compound for use in lab experiments. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 4-bromo-5-(ethoxymethyl)-1-isopropyl-1H-pyrazole. One area of interest is the development of new drugs based on its structure and properties. Additionally, further studies are needed to fully understand its mechanism of action and the specific receptors it modulates. Finally, it may be useful to explore its potential for treating various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 4-bromo-5-(ethoxymethyl)-1-isopropyl-1H-pyrazole involves a multi-step process. The starting material is 1-(bromomethyl)-4-methyl-1H-pyrazole, which undergoes a reaction with diethyl malonate to form the corresponding diester. The diester is then hydrolyzed to form the corresponding acid, which is further reacted with ethyl chloroformate to produce the final product, 4-bromo-5-(ethoxymethyl)-1-isopropyl-1H-pyrazole.

Scientific Research Applications

4-bromo-5-(ethoxymethyl)-1-isopropyl-1H-pyrazole has been extensively used in scientific research due to its unique properties. It has been used in medicinal chemistry to develop new drugs for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been used in drug discovery to identify new targets for drug development. Additionally, it has been used in neuroscience research to study the role of certain receptors in the brain.